Cas no 1428349-25-0 (1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea)

• Product Name: 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea
• CAS No: 1428349-25-0
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5981951
• PubChem ID: 71804510
• Update Time: 2025-06-11

1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea
• 1-(4-butoxyphenyl)-3-[3-(furan-3-yl)-3-hydroxypropyl]urea
• AKOS024556748
• F6416-8433
• 1428349-25-0
• 1-(4-butoxyphenyl)-3-(3-(furan-3-yl)-3-hydroxypropyl)urea

• Inchi： 1S/C18H24N2O4/c1-2-3-11-24-16-6-4-15(5-7-16)20-18(22)19-10-8-17(21)14-9-12-23-13-14/h4-7,9,12-13,17,21H,2-3,8,10-11H2,1H3,(H2,19,20,22)
• InChI Key： WMMUBPKINQWXQJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCCCC)C=C1)C(NCCC(C1C=COC=1)O)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.7Ų

Additional information on 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea

Professional Introduction to Compound with CAS No. 1428349-25-0 and Product Name: 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea

The compound with the CAS number 1428349-25-0 and the product name 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic interventions. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's structure lies a urea moiety, which is a well-known pharmacophore in medicinal chemistry. The urea group is highly versatile and can participate in various hydrogen bonding interactions, making it an attractive component for designing molecules with enhanced binding affinity to biological targets. In particular, the presence of a hydroxypropyl group attached to the urea moiety introduces a hydrophilic character to the molecule, which can improve solubility and bioavailability—critical factors for pharmaceutical efficacy.

The aromatic ring system in 1-(4-butoxyphenyl) contributes another layer of functionality to the compound. The 4-butoxyphenyl substituent not only imparts electronic properties that influence reactivity but also enhances lipophilicity, which is often desirable for membrane permeability and cellular uptake. This balance between hydrophilicity and lipophilicity is a key consideration in drug design, as it can optimize pharmacokinetic profiles.

Furthermore, the inclusion of a furan-3-yl group at the 3-position of the urea moiety adds complexity to the molecular structure. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The furan ring can engage in π-stacking interactions with biological targets, which may enhance binding affinity. Additionally, the electron-rich nature of the furan ring can participate in polar interactions, further modulating the compound's reactivity and biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies suggest that 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea exhibits potential as an inhibitor of certain enzymes implicated in metabolic disorders and inflammatory diseases. The combination of its structural features—such as the urea moiety, hydroxypropyl group, 4-butoxyphenyl substituent, and furan ring—makes it a promising candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results indicate that it demonstrates moderate inhibitory activity against target enzymes relevant to neurological disorders. The hydroxypropylurea derivative's ability to interact with hydrophobic and hydrophilic regions of proteins suggests broad applicability across multiple therapeutic areas. Additionally, its structural stability under various physiological conditions makes it a candidate for long-term pharmacological studies.

The synthesis of this compound presents an intriguing challenge due to its complex structural motifs. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and multicomponent reactions, have been employed to construct its core framework efficiently. The introduction of the furan-3-yl group required careful selection of reaction conditions to ensure regioselectivity and high yield. Such synthetic strategies not only highlight the compound's synthetic elegance but also demonstrate advancements in organic synthesis techniques that are pivotal for developing novel pharmaceuticals.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored biological activities. Researchers are exploring its utility in designing probes for biochemical assays and as a scaffold for structure-based drug design (SBDD). The integration of machine learning algorithms into virtual screening processes has further accelerated the identification of derivatives with enhanced potency and selectivity.

The role of natural product-inspired scaffolds has been increasingly recognized in medicinal chemistry. The structural motifs present in this compound bear resemblance to certain bioactive natural products, suggesting that they may have evolved conserved biological functions across different organisms. By leveraging such scaffolds, chemists can rationally design molecules that mimic natural products' interactions with biological targets while improving pharmacological profiles.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. High-resolution crystallographic studies could provide insights into how it binds to its target proteins or enzymes. Additionally, investigating its metabolic stability and potential side effects will be crucial before moving into clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

The development of novel therapeutic agents remains one of the most pressing challenges in modern medicine. Compounds like 1-(4-butoxyphenyl)-3-3-(furan-3-yl)-3-hydroxypropylurea exemplify how innovative molecular design can yield promising candidates for treating complex diseases. As research progresses, advancements in synthetic chemistry and computational biology will continue to unlock new possibilities for developing next-generation pharmaceuticals.